3,5-diethyl-1-methyl-1H-pyrazole-4-sulfonyl chloride

• IUPAC Name: 3,5-diethyl-1-methylpyrazole-4-sulfonyl chloride
• InChI: InChI=1S/C8H13ClN2O2S/c1-4-6-8(14(9,12)13)7(5-2)11(3)10-6/h4-5H2,1-3H3
• InChI Key: WEXDXTYRQWMMJU-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=NN1C)CC)S(=O)(=O)Cl
• Molecular Formula: C8H13ClN2O2S
• DSSTOX Substance ID: DTXSID401220461
• Molecular Weight: 236.72 g/mol
• CAS RN: 1423032-63-6

Description

3,5-diethyl-1-methyl-1H-pyrazole-4-sulfonyl chloride (DEMS) is an organosulfur compound with a wide range of applications in the fields of organic synthesis, pharmaceuticals, and materials science. It is an important reagent for the synthesis of various compounds, including pharmaceuticals and other organic compounds. DEMS has been used in a variety of laboratory experiments and research studies due to its unique properties.

Scientific Research Applications

3,5-diethyl-1-methyl-1H-pyrazole-4-sulfonyl chloride has been used in a variety of scientific research applications, including the synthesis of pharmaceuticals, organic compounds, and materials science. It has been used as a catalyst in the synthesis of various organic compounds, including pharmaceuticals, polymers, and other materials. It has also been used in the synthesis of peptides and other polymers. 3,5-diethyl-1-methyl-1H-pyrazole-4-sulfonyl chloride has also been used in the synthesis of polyols and polyamines, which are important intermediates in the synthesis of pharmaceuticals and other materials.

Mechanism of Action

The mechanism of action of 3,5-diethyl-1-methyl-1H-pyrazole-4-sulfonyl chloride is not completely understood, but it is thought to involve the formation of an intermediate complex between the 3,5-diethyl-1-methyl-1H-pyrazole-4-sulfonyl chloride and the reactant molecules. This complex is then broken down to form the desired product. The mechanism of action is thought to involve the formation of a covalent bond between the 3,5-diethyl-1-methyl-1H-pyrazole-4-sulfonyl chloride and the reactant molecules, which is then broken down to form the desired product.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3,5-diethyl-1-methyl-1H-pyrazole-4-sulfonyl chloride are not fully understood. It is known that 3,5-diethyl-1-methyl-1H-pyrazole-4-sulfonyl chloride is not toxic and does not have any adverse effects on humans or animals. However, it is important to note that 3,5-diethyl-1-methyl-1H-pyrazole-4-sulfonyl chloride is an organosulfur compound and may have potential interactions with other compounds or drugs.

Advantages and Limitations for Lab Experiments

The advantages of using 3,5-diethyl-1-methyl-1H-pyrazole-4-sulfonyl chloride for laboratory experiments include its low toxicity, high reactivity, and low cost. 3,5-diethyl-1-methyl-1H-pyrazole-4-sulfonyl chloride is an inexpensive reagent that is readily available and is easy to use in laboratory experiments. The main limitation of using 3,5-diethyl-1-methyl-1H-pyrazole-4-sulfonyl chloride is its low solubility in some solvents, which can limit the range of experiments that can be performed with it.

Future Directions

The potential future directions for 3,5-diethyl-1-methyl-1H-pyrazole-4-sulfonyl chloride include its use in the synthesis of new pharmaceuticals, materials, and other organic compounds. It could also be used in the synthesis of peptides and other polymers. Additionally, 3,5-diethyl-1-methyl-1H-pyrazole-4-sulfonyl chloride could be used in the synthesis of polyols and polyamines, which are important intermediates in the synthesis of pharmaceuticals and other materials. 3,5-diethyl-1-methyl-1H-pyrazole-4-sulfonyl chloride could also be used in the development of new catalysts for organic synthesis and in the development of new materials with unique properties.